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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

Initial Assessment: Following a comprehensive review of publicly available scientific literature

and chemical databases, it has been determined that there is no specific information available

for 1-cyclohexyloctan-1-ol in the context of its use as a fragrance ingredient. The search

included inquiries into its olfactory properties, safety data, and potential applications in

perfumery.

While data for structurally related compounds exists, direct extrapolation of these properties to

1-cyclohexyloctan-1-ol would be scientifically unsound. The specific arrangement and size of

the alkyl chain in relation to the cyclohexanol moiety are critical in determining the molecule's

odor profile, potency, and safety.

This document outlines a series of established experimental protocols that would be necessary

to evaluate the potential of 1-cyclohexyloctan-1-ol as a novel fragrance ingredient. These

protocols are intended for researchers, scientists, and drug development professionals in the

fragrance industry.

Table 1: Physicochemical and Toxicological Data for
Structurally Related Compounds
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Compound
Name

CAS
Number

Molecular
Formula

Odor
Description

Acute Oral
Toxicity
(LD50, rat)

Skin
Irritation

Cyclohexanol 108-93-0 C6H12O
Camphorace

ous, phenolic
2060 mg/kg Irritant

1-

Cyclohexylet

hanol

1193-81-3 C8H16O
Mild, floral,

green

No data

available

No data

available

1-Cyclohexyl-

1-propanol
17264-02-7 C9H18O

No data

available

No data

available

Causes skin

irritation

Note: This data is for informational purposes only and should not be used to infer the properties

of 1-cyclohexyloctan-1-ol.

Experimental Protocols for the Evaluation of 1-
Cyclohexyloctan-1-ol
The following section details the necessary experimental workflows to characterize 1-
cyclohexyloctan-1-ol for its potential as a fragrance ingredient.

Synthesis and Purification
A potential synthetic route to 1-cyclohexyloctan-1-ol is through the Grignard reaction. This

would involve the reaction of a heptylmagnesium halide with cyclohexanone, followed by an

acidic workup.

Protocol:

Grignard Reagent Formation: React 1-bromoheptane with magnesium turnings in anhydrous

diethyl ether under an inert atmosphere (e.g., nitrogen or argon) to form heptylmagnesium

bromide.

Reaction with Cyclohexanone: Slowly add a solution of cyclohexanone in anhydrous diethyl

ether to the Grignard reagent at 0°C.
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Quenching and Extraction: After the reaction is complete, quench the reaction mixture with a

saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether,

wash the organic layer with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude product by

vacuum distillation or column chromatography on silica gel.

Characterization: Confirm the structure and purity of the synthesized 1-cyclohexyloctan-1-
ol using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and FT-IR spectroscopy.

Olfactory Evaluation
A trained panel of perfumers or sensory analysts is required to characterize the odor profile of

the synthesized compound.

Protocol:

Preparation of Samples: Prepare a series of dilutions of 1-cyclohexyloctan-1-ol in a

suitable solvent (e.g., ethanol or dipropylene glycol) at concentrations ranging from 0.01% to

10%.

Odor Assessment: Dip smelling strips into each dilution and allow the solvent to evaporate.

The panelists should then evaluate the odor at different time points (top, middle, and base

notes).

Odor Descriptors: Panelists should describe the odor using a standardized vocabulary,

noting its character (e.g., floral, woody, fruity), intensity, and tenacity.

Odor Threshold Determination: Determine the odor detection threshold using a forced-choice

method with ascending concentrations.

Safety and Toxicological Assessment
A battery of in vitro and in silico methods should be employed to assess the potential toxicity of

1-cyclohexyloctan-1-ol.

Protocol:
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In Silico Prediction: Use computational models (e.g., QSAR) to predict potential toxicological

endpoints such as skin sensitization, genotoxicity, and carcinogenicity.

In Vitro Skin Irritation: Perform a reconstructed human epidermis (RhE) test (e.g., OECD TG

439) to assess the potential for skin irritation.

In Vitro Skin Sensitization: Conduct a direct peptide reactivity assay (DPRA) and/or a

KeratinoSens™ assay (OECD TG 442C/D) to evaluate the skin sensitization potential.

Genotoxicity Screening: Use a bacterial reverse mutation test (Ames test; OECD TG 471) to

screen for mutagenic potential.

Logical Workflow for Fragrance Ingredient
Evaluation
The following diagram illustrates the logical progression of experiments for the evaluation of a

novel fragrance ingredient like 1-cyclohexyloctan-1-ol.

Synthesis & Purification

Evaluation

Application

Synthesis of
1-Cyclohexyloctan-1-ol PurificationCrude Product Structural

Characterization

Purified
Compound

Olfactory
Evaluation

Confirmed
Structure

Safety
Assessment

Confirmed
Structure

Formulation
Studies

Stability
Testing

Click to download full resolution via product page

Caption: Workflow for the development of a new fragrance ingredient.

Signaling Pathway for Olfactory Transduction
While the specific olfactory receptors that might be activated by 1-cyclohexyloctan-1-ol are

unknown, the general mechanism of olfactory signal transduction is well-established.
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Caption: General olfactory signal transduction pathway.
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Due to the lack of available data, it is not possible to provide more specific application notes or

protocols for 1-cyclohexyloctan-1-ol at this time. The information and protocols provided

herein are intended to serve as a guide for the initial research and development of this novel

compound as a potential fragrance ingredient. Rigorous adherence to safety protocols and

good laboratory practices is essential throughout all stages of evaluation.

To cite this document: BenchChem. [1-Cyclohexyloctan-1-ol as a Fragrance Ingredient:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15297444#1-cyclohexyloctan-1-ol-as-a-fragrance-
ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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